N-(5-tert-butyl-3-isoxazolyl)-5-ethyl-2-thiophenecarboxamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-5-ethylthiophene-2-carboxamide
• InChI: InChI=1S/C14H18N2O2S/c1-5-9-6-7-10(19-9)13(17)15-12-8-11(18-16-12)14(2,3)4/h6-8H,5H2,1-4H3,(H,15,16,17)
• InChI Key: GAFXDXNFWPTCBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NC2=NOC(=C2)C(C)(C)C
• Molecular Formula: C14H18N2O2S
• Molecular Weight: 278.37 g/mol

Description

N-(5-tert-butyl-3-isoxazolyl)-5-ethyl-2-thiophenecarboxamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as SIB-1553A and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of SIB-1553A is not fully understood, but it is believed to act as a selective agonist for the dopamine D2 receptor and the serotonin 5-HT1A receptor. This compound has also been found to have a high affinity for the norepinephrine transporter.
Biochemical and Physiological Effects:
SIB-1553A has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in certain areas of the brain, which may be responsible for its potential therapeutic effects. This compound has also been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

SIB-1553A has several advantages for use in lab experiments. It is a highly selective compound that can be used to study the specific effects of dopamine, serotonin, and norepinephrine on various physiological processes. However, one of the limitations of this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on SIB-1553A. One potential area of research is the development of new compounds that are based on the chemical structure of SIB-1553A. These compounds may have improved pharmacological properties and may be more effective in treating certain disorders. Another potential area of research is the study of the long-term effects of SIB-1553A on the brain and other organs. This research may help to identify potential risks associated with the use of this compound in humans.

Synthesis Methods

SIB-1553A can be synthesized by using a multi-step process that involves the reaction of 5-tert-butyl-3-isoxazolecarboxylic acid with thionyl chloride followed by the reaction with 5-ethyl-2-thiophenecarbonyl chloride. The final product is obtained by the reaction of the intermediate product with ammonia.

Scientific Research Applications

SIB-1553A has been extensively studied for its potential applications in various fields of scientific research. It has been found to have a wide range of pharmacological activities, including the ability to modulate the activity of certain neurotransmitters, such as dopamine, serotonin, and norepinephrine.